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Compound of Interest

Compound Name: Cho-C-peg2-C-cho

Cat. No.: B11906806 Get Quote

Essential Safety and Handling Guide for Cho-C-
peg2-C-cho
Disclaimer: Specific safety and handling data for Cho-C-peg2-C-cho is not readily available.

The following guidance is synthesized from safety protocols for its constituent functional

groups: aldehydes and polyethylene glycol (PEG), as well as general practices for handling

bifunctional crosslinkers. It is imperative to consult your institution's safety officer and perform a

thorough risk assessment before handling this chemical.

Hazard Assessment
Cho-C-peg2-C-cho is a bifunctional crosslinker containing two aldehyde (-CHO) groups and a

polyethylene glycol (PEG) spacer. The primary hazards are associated with the reactive

aldehyde groups.

Inhalation: Vapors or aerosols may cause irritation to the respiratory tract. Inhalation of

aldehyde compounds can potentially alter breathing patterns by causing airway

constriction[1].

Skin Contact: Aldehydes can cause skin irritation and may lead to allergic contact

dermatitis[1]. Prolonged contact should be avoided.

Eye Contact: Direct contact with the eyes can cause serious irritation or burns[2].
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Ingestion: Ingestion may cause irritation to the gastrointestinal tract.

Reactivity: As a bifunctional crosslinker, it is designed to react with other molecules, primarily

targeting primary amines. This reactivity means it can also react with biological tissues upon

exposure.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against chemical exposure. All handling of

Cho-C-peg2-C-cho should be conducted in a certified chemical fume hood.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended. Avoid latex

gloves as they may not provide

adequate protection against

aldehydes[1]. Inspect gloves

for any signs of degradation or

punctures before use. For

tasks with a high splash

potential, consider double-

gloving.

Eyes/Face Safety goggles and face shield

Always wear chemical splash

goggles that meet ANSI Z87.1

standards. When there is a

significant risk of splashing, a

full-face shield must be worn in

addition to goggles[1].

Body Laboratory coat

A fully buttoned, long-sleeved

laboratory coat should be worn

to protect against minor

splashes. For larger quantities

or higher-risk procedures, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Fume hood / Respirator

All work with Cho-C-peg2-C-

cho should be performed in a

certified chemical fume hood to

minimize vapor inhalation[1]. If

a fume hood is not available or

if there is a risk of exceeding

exposure limits, a NIOSH-

approved respirator with an

organic vapor cartridge is

required[1].
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Operational Plan: Experimental Protocol for
Handling
This step-by-step guide ensures a safe workflow for handling Cho-C-peg2-C-cho from

preparation to cleanup.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Assemble all necessary materials, including the chemical, solvents, reaction vessels, and

waste containers, inside the fume hood before starting.

Donning Personal Protective Equipment (PPE):

Put on a lab coat and ensure it is fully buttoned.

Don chemical splash goggles.

Wash and dry hands thoroughly before donning the appropriate chemical-resistant gloves

(nitrile or butyl rubber)[1]. Ensure the glove cuffs are pulled over the sleeves of the lab

coat.

If a higher splash risk is identified, wear a face shield and a chemical-resistant apron.

Handling and Dispensing:

Perform all manipulations, including weighing and dissolving the compound, inside the

chemical fume hood.

If the compound is a solid, handle it carefully to avoid creating dust. If it is a viscous liquid,

which is common for PEGylated reagents, handle it with care to prevent splashes[3].

When transferring the chemical, pour slowly and deliberately.
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Keep all containers of Cho-C-peg2-C-cho tightly sealed when not in immediate use.

Post-Handling and Cleanup:

Decontaminate the work area within the fume hood with an appropriate cleaning agent.

Remove gloves using a technique that prevents skin contact with the outer surface.

Dispose of contaminated gloves and any other disposable PPE in a designated hazardous

waste container.

Wash hands thoroughly with soap and water immediately after removing gloves.

Logistical Information: Properties and Exposure
Limits
The following data is for analogous compounds and should be used for estimation purposes

only.

Table of Representative Physical and Chemical Properties

Property Value / Description Notes

Physical State
Likely a liquid or semi-solid at

room temperature.

PEGs with low molecular

weights are typically liquids[4].

Solubility

Expected to be soluble in

water and many organic

solvents (e.g., DMSO, DMF,

dichloromethane)[5][6].

The PEG component

enhances aqueous solubility[7]

[8].

Odor
May have a sharp, pungent

odor.

Characteristic of many

aldehydes[9].

Stability

Stable under recommended

storage conditions. Avoid

strong oxidizing agents.

Aldehydes can be oxidized to

carboxylic acids[4].

Table of Representative Occupational Exposure Limits for Aldehydes
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Compound
OSHA PEL (8-hr
TWA)

ACGIH TLV
(Ceiling)

NIOSH REL (10-hr
TWA)

Acetaldehyde 200 ppm[2] 25 ppm[2]
Lowest Feasible

Concentration[2]

Valeraldehyde Not Established
50 ppm (8-hr TWA)

[10]
50 ppm[10]

Acrolein 0.1 ppm (ST) 0.3 ppm[11] 0.1 ppm

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit.

Disposal Plan
Waste Collection: All waste materials contaminated with Cho-C-peg2-C-cho, including

gloves, pipette tips, and empty containers, must be collected in a clearly labeled, sealed

hazardous waste container.

Disposal Method: Dispose of chemical waste through your institution's environmental health

and safety (EHS) office. Do not pour down the drain[12]. For unused PEG-containing

substances, the recommended practice is to mix them with an unappealing material like cat

litter, seal it in a plastic bag, and dispose of it in the solid trash, though institutional EHS

guidelines take precedence[12].

First Aid and Emergency Procedures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, seek

medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

plenty of soap and water for at least 15 minutes[1]. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills: In case of a small spill inside a fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand). Collect the contaminated material into a sealed hazardous waste

container. For larger spills, evacuate the area and contact your institution's EHS office.

Workflow for Safe Handling of Cho-C-peg2-C-cho
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Safe Handling Workflow for Cho-C-peg2-C-cho

Preparation PPE Donning

Handling (Inside Fume Hood)

Cleanup & Disposal

Emergency Actions

Verify Fume Hood & Safety Shower/Eyewash

Assemble All Materials

Don Chemical-Resistant Gloves
(Nitrile or Butyl)

Ready to Start

Don Lab Coat

Don Safety Goggles
(& Face Shield if needed)

Weigh / Dispense Compound

Perform Reaction

Seal Containers When Not in Use

Decontaminate Work Surface

Dispose of Contaminated PPE
 in Hazardous Waste

Remove PPE (Gloves Last)

Wash Hands Thoroughly

Spill: Evacuate & Alert EHS
Exposure: Use Safety Shower/Eyewash & Seek Medical Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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